Cas no 921761-09-3 (2-Naphthalenecarboxylic acid, 8-methoxy-4-(4-morpholinyl)-)

• Product Name: 2-Naphthalenecarboxylic acid, 8-methoxy-4-(4-morpholinyl)-
• CAS No: 921761-09-3
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 743379
• PubChem ID: 57440894
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 8-methoxy-4-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 8-methoxy-4-(4-morpholinyl)-
• 8-methoxy-4-morpholin-4-ylnaphthalene-2-carboxylic acid
• DTXSID20726457
• FT-0718177
• 8-Methoxy-4-(morpholin-4-yl)naphthalene-2-carboxylic acid
• SCHEMBL1812787
• 921761-09-3

• Inchi： 1S/C16H17NO4/c1-20-15-4-2-3-12-13(15)9-11(16(18)19)10-14(12)17-5-7-21-8-6-17/h2-4,9-10H,5-8H2,1H3,(H,18,19)
• InChI Key： WLHJAOALIIWDOU-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC(C(=O)O)=CC3C(=CC=CC2=3)OC)CC1

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids